Cas no 62189-77-9 (1H-Indole-3-carboxaldehyde, 1-(4-chlorobenzoyl)-)

• Product Name: 1H-Indole-3-carboxaldehyde, 1-(4-chlorobenzoyl)-
• CAS No: 62189-77-9
• MF: C₁₆H₁₀ClNO₂
• MW: 283.709103107452
• CID: 454929
• PubChem ID: 20131484
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde, 1-(4-chlorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 1-(4-chlorobenzoyl)-
• 1-(4-chlorobenzoyl)indole-3-carbaldehyde
• AKOS005145348
• 62189-77-9
• DTXSID40602784
• 1-(4-Chlorobenzoyl)-1H-indole-3-carbaldehyde
• SCHEMBL10624806

• Inchi： 1S/C16H10ClNO2/c17-13-7-5-11(6-8-13)16(20)18-9-12(10-19)14-3-1-2-4-15(14)18/h1-10H
• InChI Key： KBGXIZAOJCEYDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C=C(C=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 283.0401
• Monoisotopic Mass: 283.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07